Cas no 385387-33-7 (2-(1H-1,2,3-benzotriazol-1-yl)-3-{3-(trifluoromethyl)phenylamino}-1,4-dihydronaphthalene-1,4-dione)

• Product Name: 2-(1H-1,2,3-benzotriazol-1-yl)-3-{3-(trifluoromethyl)phenylamino}-1,4-dihydronaphthalene-1,4-dione
• CAS No: 385387-33-7
• MF: C₂₃H₁₃F₃N₄O₂
• MW: 434.370135068893
• CID: 5902870
• PubChem ID: 1515845
• Update Time: 2025-10-18

2-(1H-1,2,3-benzotriazol-1-yl)-3-{3-(trifluoromethyl)phenylamino}-1,4-dihydronaphthalene-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-(1H-benzo[d][1,2,3]triazol-1-yl)-3-((3-(trifluoromethyl)phenyl)amino)naphthalene-1,4-dione
• 1,4-Naphthalenedione, 2-(1H-benzotriazol-1-yl)-3-[[3-(trifluoromethyl)phenyl]amino]-
• 2-(1H-1,2,3-benzotriazol-1-yl)-3-{3-(trifluoromethyl)phenylamino}-1,4-dihydronaphthalene-1,4-dione
• 385387-33-7
• 2-(1H-1,2,3-benzotriazol-1-yl)-3-{[3-(trifluoromethyl)phenyl]amino}-1,4-dihydronaphthalene-1,4-dione
• 2-(benzotriazol-1-yl)-3-[3-(trifluoromethyl)anilino]naphthalene-1,4-dione
• EU-0080771
• F1273-0027
• AKOS005697429
• 2-(1H-1,2,3-BENZOTRIAZOL-1-YL)-3-[3-(TRIFLUOROMETHYL)ANILINO]NAPHTHOQUINONE
• AKOS024604174

• Inchi： 1S/C23H13F3N4O2/c24-23(25,26)13-6-5-7-14(12-13)27-19-20(30-18-11-4-3-10-17(18)28-29-30)22(32)16-9-2-1-8-15(16)21(19)31/h1-12,27H
• InChI Key： LXADAEFMDHKHSL-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)C(NC2=CC=CC(C(F)(F)F)=C2)=C1N1C2=CC=CC=C2N=N1

Computed Properties

• Exact Mass: 434.09906016g/mol
• Monoisotopic Mass: 434.09906016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 76.9Ų

Additional information on 2-(1H-1,2,3-benzotriazol-1-yl)-3-{3-(trifluoromethyl)phenylamino}-1,4-dihydronaphthalene-1,4-dione

Introduction to 2-(1H-1,2,3-benzotriazol-1-yl)-3-{3-(trifluoromethyl)phenylamino}-1,4-dihydronaphthalene-1,4-dione (CAS No. 385387-33-7)

The compound 2-(1H-1,2,3-benzotriazol-1-yl)-3-{3-(trifluoromethyl)phenylamino}-1,4-dihydronaphthalene-1,4-dione, identified by its CAS number 385387-33-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a benzotriazole moiety and a trifluoromethyl substituent in the phenyl ring underscores its unique chemical properties, which are likely to contribute to its biological activity and pharmacological relevance.

Structurally, the compound consists of a dihydronaphthalene core fused with a trifluoromethylphenylamino group at the 3-position and a benzotriazole ring at the 2-position. This arrangement not only imparts distinct electronic and steric properties but also opens up diverse possibilities for interaction with biological targets. The trifluoromethyl group, known for its ability to enhance metabolic stability and binding affinity, is particularly noteworthy in this context. Its incorporation into the molecular structure suggests that this compound may exhibit enhanced efficacy compared to its analogs lacking such a substituent.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The benzotriazole moiety is well-documented for its role in various bioactive molecules, often serving as a key pharmacophore responsible for target binding and biological activity. The combination of this scaffold with the dihydronaphthalene system in 2-(1H-1,2,3-benzotriazol-1-yl)-3-{3-(trifluoromethyl)phenylamino}-1,4-dihydronaphthalene-1,4-dione creates a promising candidate for further investigation.

The pharmaceutical industry has increasingly focused on leveraging computational chemistry and high-throughput screening to identify novel drug candidates. The structural features of this compound make it an attractive candidate for such approaches. The presence of both polar and non-polar regions within its structure suggests potential interactions with both hydrophilic and hydrophobic biological targets. This dual nature is often desirable in drug design, as it can enhance solubility and bioavailability while maintaining strong binding affinity.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacologically active molecules. The versatility of its structural framework allows for modifications at multiple sites, enabling chemists to fine-tune its properties for specific applications. For instance, further functionalization of the trifluoromethylphenylamino group could lead to derivatives with enhanced selectivity or reduced toxicity.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate pharmacokinetic properties. The trifluoromethyl group in this molecule is expected to contribute to improved metabolic stability and resistance to degradation by enzymatic pathways. This characteristic is particularly valuable in drug development, where maintaining bioactivity over time is crucial for therapeutic efficacy.

The benzotriazole component of the molecule also warrants mention for its known biological activities. Benzotriazoles have been reported to exhibit a range of pharmacological effects, including antimicrobial, antiviral, and anti-inflammatory properties. These activities are often attributed to their ability to interact with various biological targets at the molecular level. In the context of 2-(1H-1,2,3-benzotriazol-1-yl)-3-{3-(trifluoromethyl)phenylamino}-1,4-dihydronaphthalene-1,4-dione, it is plausible that the benzotriazole moiety plays a significant role in determining its overall biological profile.

Advances in synthetic methodologies have made it possible to access complex heterocyclic compounds with greater ease than ever before. The synthesis of this particular molecule would likely involve multi-step reactions that showcase modern techniques in organic chemistry. Strategies such as palladium-catalyzed cross-coupling reactions could be employed to construct key carbon-carbon bonds within the structure. Additionally, protecting group strategies may be necessary to ensure regioselective functionalization at multiple sites.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. The unique combination of functional groups makes it a versatile building block for designing molecules with tailored properties. For instance, derivatives of this compound could be explored for their potential as pesticides or herbicides due to their ability to interact with biological systems.

In conclusion,2-(1H-1,2,3-benzotriazol-1-yl)-3-{3-(trifluoromethyl)phenylamino}-1,4-dihydronaphthalene-1,4-dione (CAS No. 385387-33-7) represents a promising candidate for further research and development in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive molecule for exploration by researchers seeking novel therapeutic agents or intermediates for complex synthetic transformations.